Cas no 85920-63-4 (Acetyl Meldrum's Acid)

Acetyl Meldrum's Acid structure

Product Name:Acetyl Meldrum's Acid

CAS No:85920-63-4

MF:C₈H₁₀O₅

MW:186.162003040314

MDL:MFCD18072503

CID:991199

PubChem ID:54693142

Update Time:2024-10-26

Acetyl Meldrum's Acid Chemical and Physical Properties

Names and Identifiers

- 5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- Acetyl Meldrum's acid
- 5-(1-Hydroxyethylidene)-2
- AK103046
- BDBM50088043
- 3394AC
- FCH3491885
- AX8234585
- ST24044160
- 920H634
- 2-(1-Hydroxyethylidene)malonic acid isopropylidene ester
- 5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (ACI)
- 3DDC6976TQ
- DB-076490
- CHEMBL3427136
- 5-(1-Hydroxyethylidene)-2 pound not2-dimethyl-1 pound not3-dioxane-4 pound not6-dione
- 85920-63-4
- DTXSID00715884
- CS-0155168
- AKOS016005094
- Acetyl meldrum/'s acid
- SCHEMBL8194669
- SY114824
- MFCD18072503
- C76778
- 1,3-Dioxane-4,6-dione, 5-(1-hydroxyethylidene)-2,2-dimethyl-
- Acetyl Meldrum's Acid
- MDL： MFCD18072503
- Inchi： 1S/C8H10O5/c1-4(9)5-6(10)12-8(2,3)13-7(5)11/h9H,1-3H3
- InChI Key： WIIDJHLROTYVRD-UHFFFAOYSA-N
- SMILES： O=C1/C(=C(\C)/O)/C(=O)OC(C)(C)O1

Computed Properties

Exact Mass: 186.05282342g/mol
Monoisotopic Mass: 186.05282342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.8
XLogP3: 1.5

Experimental Properties

Color/Form: Yellow powder
Density: 1.303

Acetyl Meldrum's Acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Acetyl Meldrum's Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H846893-1g	5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	85920-63-4	97%	1g	455.40	2021-05-17
TRC	A859205-250mg	Acetyl Meldrum's Acid	85920-63-4		250mg	$ 64.00	2023-04-19
TRC	A859205-500mg	Acetyl Meldrum's Acid	85920-63-4		500mg	$ 75.00	2023-04-19
TRC	A859205-1g	Acetyl Meldrum's Acid	85920-63-4		1g	$ 65.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QL210-50mg	Acetyl Meldrum's Acid	85920-63-4	97%	50mg	82.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QL210-250mg	Acetyl Meldrum's Acid	85920-63-4	97%	250mg	288CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QL210-1g	Acetyl Meldrum's Acid	85920-63-4	97%	1g	685.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QL210-5g	Acetyl Meldrum's Acid	85920-63-4	97%	5g	2739CNY	2021-05-08
Fluorochem	229481-1g	5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	85920-63-4	95%	1g	￡58.00	2022-02-28
Fluorochem	229481-5g	5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	85920-63-4	95%	5g	￡206.00	2022-02-28

Acetyl Meldrum's Acid Production Method

Production Method 1

2033-24-1

85920-63-4

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane ; 15 min, rt
1.2 Solvents: Dichloromethane ; 1 h, 0 °C; 6 h, rt

Reference

Microwave assisted rapid and efficient synthesis of aryl methyl ketones and β-keto esters using Meldrum's acid

More, D. H.; et al, Indian Journal of Chemistry, 2006, (3), 823-825

Production Method 2

2033-24-1

85920-63-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide

Reference

A facile synthesis of 4-alkyl-2-quinolones

Huang, Xian; et al, Chemical Research in Chinese Universities, 1992, 8(1), 45-7

Production Method 3

2033-24-1

78-39-7

85920-63-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 120 h, 50 °C
2.1 Solvents: Tetrahydrofuran , Water ; 4 h, rt

Reference

On the synthesis of 5-ethyl Meldrum's acid

Akue-Gedu, Rufine; et al, Journal of Heterocyclic Chemistry, 2006, 43(2), 365-369

Production Method 4

138370-97-5

85920-63-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 4 h, rt

Reference

On the synthesis of 5-ethyl Meldrum's acid

Akue-Gedu, Rufine; et al, Journal of Heterocyclic Chemistry, 2006, 43(2), 365-369

Production Method 5

2033-24-1

85920-63-4

Reaction Conditions

1.1 Reagents: Thionyl chloride ; overnight, rt
1.2 Reagents: Pyridine Solvents: Dichloromethane ; 0 °C → rt; 2 h, rt

Reference

Axially Chiral Cyclic Diphosphine Ligand-Enabled Palladium-Catalyzed Intramolecular Asymmetric Hydroarylation

Liu, Can; et al, iScience, 2018, 10, 11-22

Production Method 6

2033-24-1

85920-63-4

Reaction Conditions

1.1 Solvents: Dichloromethane

Reference

Synthesis of tetramic acids and investigation of their biological properties

Katzka, Catherine P., 2009, , ,

Production Method 7

2033-24-1

85920-63-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 5 min, rt
1.2 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine ; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Acyl/aroyl Meldrum's acid as an enol surrogate for the direct organocatalytic synthesis of α,β-unsaturated ketones

Khopade, Tushar M.; et al, Tetrahedron Letters, 2019, 60(2), 197-200

Production Method 8

2033-24-1

85920-63-4

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

An enantioselective ketene-imine cycloaddition method for synthesis of substituted ring-fused 2-pyridinones

Emtenaes, Hans; et al, Journal of Organic Chemistry, 2001, 66(20), 6756-6761

Production Method 9

85920-63-4

Reaction Conditions

1.1 Reagents: Thionyl chloride ; overnight, rt
2.1 Reagents: Pyridine Solvents: Dichloromethane ; 0 °C → rt; 2 h, rt

Reference

Axially Chiral Cyclic Diphosphine Ligand-Enabled Palladium-Catalyzed Intramolecular Asymmetric Hydroarylation

Liu, Can; et al, iScience, 2018, 10, 11-22

Acetyl Meldrum's Acid Raw materials

Acetyl Meldrum's Acid Preparation Products

Acetyl Meldrum's Acid (85920-63-4)

Acetyl Meldrum's Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:85920-63-4)5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

Order Number:sfd10904

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

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(CAS:85920-63-4)Acetyl Meldrum's Acid

Order Number:A852499

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:40

Price ($):166.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:85920-63-4)乙酰基米氏酸

Order Number:LE27047729

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:02

Price ($):discuss personally

Email:18501500038@163.com

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85920-63-4 (Acetyl Meldrum's Acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:85920-63-4)5-(1-Hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:85920-63-4)Acetyl Meldrum's Acid

Purity:99%

Quantity:10g

Price ($):166.0